![molecular formula C19H18N2O2S B2590420 N-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]-4-methoxybenzamide CAS No. 313366-43-7](/img/structure/B2590420.png)
N-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]-4-methoxybenzamide
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Description
“N-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]-4-methoxybenzamide” is a compound that contains a thiazole ring, which is a five-membered ring containing three carbon atoms, one sulfur atom, and one nitrogen atom . Thiazoles are important heterocyclic compounds that exhibit a wide range of biological activities, such as antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant properties .
Molecular Structure Analysis
Thiazoles have a planar structure, and their aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom . The molecular electrostatic potential (MEP) surface of the thiazole ring indicates more negatively charged nitrogen than carbon and sulfur atoms .
Scientific Research Applications
1. Antimicrobial Applications
N-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]-4-methoxybenzamide and related thiazole derivatives have been studied for their potential in treating microbial diseases. They exhibit antibacterial activity against both Gram-positive and Gram-negative bacteria, and also show inhibitory action against several strains of fungi, suggesting their potential as therapeutic agents for bacterial and fungal infections (Desai, Rajpara, & Joshi, 2013).
2. Structural and Molecular Analysis
Research on related compounds such as N-3-hydroxyphenyl-4-methoxybenzamide has been conducted to understand the molecular structure and the influence of intermolecular interactions on molecular geometry. This research is significant for the design of new drugs and understanding the properties of these compounds at a molecular level (Karabulut et al., 2014).
3. Antitumor Activities
Several thiazole derivatives, including those related to this compound, have been synthesized and evaluated for their antitumor activities. These compounds have demonstrated inhibitory effects on the growth of a range of cancer cell lines, indicating their potential as anticancer agents (Bhole & Bhusari, 2011).
4. Anticonvulsant Pharmacology
In the field of neurology, particularly in the study of epilepsy, certain 4-thiazolidinone derivatives have been synthesized and evaluated for their anticonvulsant properties. These studies are critical for the development of new therapeutic options for epilepsy (Faizi et al., 2017).
Properties
IUPAC Name |
N-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]-4-methoxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18N2O2S/c1-3-13-4-6-14(7-5-13)17-12-24-19(20-17)21-18(22)15-8-10-16(23-2)11-9-15/h4-12H,3H2,1-2H3,(H,20,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GANICKTYAUEHMS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)C2=CSC(=N2)NC(=O)C3=CC=C(C=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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